![molecular formula C36H34N2O2 B6294753 (4R,4'R,5S,5'S)-2,2'-Cyclohexylidenebis[4,5-dihydro-4,5-diphenyloxazole], 98%, (99% ee) CAS No. 2634687-82-2](/img/structure/B6294753.png)
(4R,4'R,5S,5'S)-2,2'-Cyclohexylidenebis[4,5-dihydro-4,5-diphenyloxazole], 98%, (99% ee)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4R,4’R,5S,5’S)-2,2’-Cyclohexylidenebis[4,5-dihydro-4,5-diphenyloxazole]” is a chiral oxygen-containing heterocyclic compound. Its chemical formula is C35H32N2O2 .
Chemical Reactions Analysis
This compound is a bisoxazoline (BOX) ligand for asymmetric catalysis. The copper-ligand complex has been shown to catalyze reactions of symmetric diaziridines with enol diazo compounds .Physical And Chemical Properties Analysis
The melting point of this compound is 163-165 °C. The predicted boiling point is 620.8±55.0 °C, and the predicted density is 1.23±0.1 g/cm3 .Scientific Research Applications
Synthetic Routes and Chemical Modeling
Research on the synthesis and biological activities of 1,2,4-triazole derivatives highlights the importance of exploring new synthetic methods for biologically active substances. Modern organic synthesis has shown various chemical modeling possibilities for 1,2,4-triazoles and their derivatives, indicating a broad scope for the application of complex organic molecules in drug discovery and material science (Ohloblina, 2022).
Biological Activities
The diverse biological activities of 1,2,4-triazole derivatives, such as antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties, suggest that complex organic compounds like the one could have significant implications in medicinal chemistry and pharmacology. The exploration of these activities is based on the synthesis and pharmacological evaluation of these derivatives, offering a pathway for the development of new therapeutic agents (Ohloblina, 2022).
Material Science Applications
In the realm of material science, the synthesis of phosphorus-containing 1,3-azoles has demonstrated the potential for creating materials with unique properties, including phosphorescence and electrical conductivity. The exploration of 4-phosphorylated derivatives of 1,3-azoles underlines the importance of such complex molecules in developing new materials for electronics, energy storage, and light-emitting devices (Abdurakhmanova et al., 2018).
Safety and Hazards
properties
IUPAC Name |
(4R,5S)-2-[1-[(4R,5S)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]cyclohexyl]-4,5-diphenyl-4,5-dihydro-1,3-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H34N2O2/c1-6-16-26(17-7-1)30-32(28-20-10-3-11-21-28)39-34(37-30)36(24-14-5-15-25-36)35-38-31(27-18-8-2-9-19-27)33(40-35)29-22-12-4-13-23-29/h1-4,6-13,16-23,30-33H,5,14-15,24-25H2/t30-,31-,32+,33+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIXJUPRLOZKACB-FYZVQMPESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C2=NC(C(O2)C3=CC=CC=C3)C4=CC=CC=C4)C5=NC(C(O5)C6=CC=CC=C6)C7=CC=CC=C7 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)(C2=N[C@@H]([C@@H](O2)C3=CC=CC=C3)C4=CC=CC=C4)C5=N[C@@H]([C@@H](O5)C6=CC=CC=C6)C7=CC=CC=C7 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H34N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
526.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4R,4'R,5S,5'S)-2,2'-(Cyclohexane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.